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Compound of Interest

Compound Name: TY-51469

Cat. No.: B15582324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TY-51469 is a potent and selective inhibitor of chymase, a serine protease found in the

secretory granules of mast cells.[1][2] Chymase is implicated in various physiological and

pathological processes, including inflammation, tissue remodeling, and cardiovascular

diseases.[3][4] Specifically, TY-51469 has been shown to inhibit human and simian chymases

with IC50 values of 7.0 nM and 0.4 nM, respectively.[5] Its mechanism of action involves

blocking the conversion of latent transforming growth factor-beta 1 (TGF-β1) and pro-matrix

metalloproteinases (pro-MMPs) to their active forms, thereby attenuating downstream signaling

pathways involved in fibrosis and inflammation.[6] These application notes provide a detailed

protocol for the preparation of a TY-51469 stock solution in dimethyl sulfoxide (DMSO) for in

vitro and in vivo research applications.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of TY-51469.
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Property Value Reference

Molecular Formula C₂₀H₁₅FN₂O₆S₄ [5][7]

Molecular Weight 526.60 g/mol [5]

CAS Number 603987-59-3 [5][7]

Appearance Solid, Off-white to light brown [5]

Solubility in DMSO 33.33 mg/mL (63.29 mM) [5]

Storage of Powder -20°C for 3 years [5]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[5]

Experimental Protocols
Materials and Equipment

TY-51469 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM TY-51469 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of TY-51469 in

DMSO. Adjust the volumes and mass accordingly for different desired concentrations or
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volumes.

Pre-warm DMSO: Allow the anhydrous DMSO to come to room temperature before opening

to prevent moisture absorption. DMSO is hygroscopic and can affect the solubility of the

compound.[5]

Weigh TY-51469: Accurately weigh out 5.27 mg of TY-51469 powder using a calibrated

analytical balance.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mM x 0.001 L x 526.60 g/mol = 5.266 mg

Dissolve in DMSO: Add the weighed TY-51469 powder to a sterile microcentrifuge tube. Add

1 mL of anhydrous DMSO to the tube.

Aid Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes. If the compound

does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10 minutes.[5]

Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[5] When ready to use, thaw an aliquot at room

temperature and vortex briefly before further dilution in your experimental buffer or media.

Stock Solution Preparation Table (for 1 mg, 5 mg, and 10 mg of TY-51469)[5]
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Desired Concentration Mass of TY-51469 Volume of DMSO

1 mM 1 mg 1.8990 mL

5 mM 1 mg 0.3798 mL

10 mM 1 mg 0.1899 mL

1 mM 5 mg 9.4949 mL

5 mM 5 mg 1.8990 mL

10 mM 5 mg 0.9495 mL

1 mM 10 mg 18.9897 mL

5 mM 10 mg 3.7979 mL

10 mM 10 mg 1.8990 mL
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Workflow for Preparing TY-51469 Stock Solution

Preparation

Storage

1. Weigh TY-51469 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing TY-51469 Stock Solution.
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Simplified Signaling Pathway of TY-51469 Action
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Caption: Simplified Signaling Pathway of TY-51469 Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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